N-(3-chloro-2-methylphenyl)-N'-[2-(methylthio)phenyl]thiourea

• IUPAC Name: 1-(3-chloro-2-methylphenyl)-3-(2-methylsulfanylphenyl)thiourea
• InChI: InChI=1S/C15H15ClN2S2/c1-10-11(16)6-5-8-12(10)17-15(19)18-13-7-3-4-9-14(13)20-2/h3-9H,1-2H3,(H2,17,18,19)
• InChI Key: PVCNIAUFALOGLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=S)NC2=CC=CC=C2SC
• Molecular Formula: C15H15ClN2S2
• Molecular Weight: 322.9 g/mol

Description

N-(3-chloro-2-methylphenyl)-N'-[2-(methylthio)phenyl]thiourea is a chemical compound that has been extensively studied for its potential use in scientific research. It is known for its ability to inhibit the growth of cancer cells and has been investigated as a potential treatment for various types of cancer. In

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-N'-[2-(methylthio)phenyl]thiourea involves the inhibition of various cellular pathways that are involved in cancer cell growth and proliferation. It has been shown to inhibit the activity of enzymes such as tyrosine kinase and topoisomerase II, which are involved in DNA replication and cell division. It also induces apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-N'-[2-(methylthio)phenyl]thiourea has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and reduce the expression of various oncogenes. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-chloro-2-methylphenyl)-N'-[2-(methylthio)phenyl]thiourea in lab experiments is its ability to inhibit cancer cell growth and induce apoptosis. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using N-(3-chloro-2-methylphenyl)-N'-[2-(methylthio)phenyl]thiourea in lab experiments is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(3-chloro-2-methylphenyl)-N'-[2-(methylthio)phenyl]thiourea. One area of research is the development of more efficient synthesis methods that can produce higher yields of the compound. Another area of research is the investigation of the compound's potential use in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to investigate the compound's potential use in treating other diseases such as malaria and tuberculosis.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-N'-[2-(methylthio)phenyl]thiourea involves the reaction of 3-chloro-2-methylaniline and 2-methylthiophenol with thiourea in the presence of a catalyst. The reaction is typically carried out in a solvent such as ethanol or methanol and requires careful control of reaction conditions such as temperature and pH to achieve optimal yields.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-N'-[2-(methylthio)phenyl]thiourea has been extensively studied for its potential use in scientific research. It has been investigated as a potential treatment for various types of cancer, including breast, lung, and colon cancer. It has also been studied for its potential use in treating other diseases such as malaria and tuberculosis.